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Compound of Interest

Compound Name:
(S)-tert-butyl 3-ethylpiperazine-1-

carboxylate

Cat. No.: B1326298 Get Quote

Technical Guide: (S)-tert-butyl 3-ethylpiperazine-
1-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties of (S)-tert-butyl 3-
ethylpiperazine-1-carboxylate. Due to the limited publicly available information on this

specific molecule, this document focuses on its fundamental physicochemical properties. While

a direct experimental protocol for its synthesis and its specific biological signaling pathways are

not readily available in the public domain, a generalized synthetic workflow is proposed based

on established chemical principles for analogous compounds.

Core Physicochemical Data
The fundamental molecular properties of (S)-tert-butyl 3-ethylpiperazine-1-carboxylate are

summarized below. This data is essential for any experimental design, including dosage

calculations, analytical method development, and interpretation of results.
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Property Value Source

Molecular Formula C₁₁H₂₂N₂O₂

Molecular Weight 214.309 g/mol

CAS Number 928025-56-3

Experimental Protocols
A specific, peer-reviewed experimental protocol for the synthesis of (S)-tert-butyl 3-
ethylpiperazine-1-carboxylate is not available in the public search results. However, the

synthesis of structurally similar compounds, such as (S)-1-Boc-3-methylpiperazine, has been

documented. Based on these analogous syntheses, a general protocol can be proposed.

Proposed Synthesis of (S)-tert-butyl 3-ethylpiperazine-1-carboxylate

The most probable synthetic route involves the protection of the piperazine ring of (S)-3-

ethylpiperazine with a tert-butoxycarbonyl (Boc) group. This is a standard procedure in organic

chemistry to selectively protect one of the nitrogen atoms in the piperazine ring, allowing for

further functionalization of the other nitrogen.

Materials:

(S)-3-ethylpiperazine

Di-tert-butyl dicarbonate (Boc₂O)

A suitable solvent (e.g., dichloromethane, tetrahydrofuran)

A suitable base (e.g., triethylamine, sodium bicarbonate)

Deionized water

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Solvents for chromatography (e.g., ethyl acetate, hexane)
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Procedure:

Dissolution: Dissolve (S)-3-ethylpiperazine in the chosen solvent in a reaction flask.

Base Addition: Add the base to the solution.

Boc Protection: Slowly add a solution of di-tert-butyl dicarbonate in the same solvent to the

reaction mixture at room temperature.

Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress

using an appropriate analytical technique, such as thin-layer chromatography (TLC) or liquid

chromatography-mass spectrometry (LC-MS).

Work-up: Once the reaction is complete, quench the reaction by adding water. Separate the

organic layer.

Extraction: Extract the aqueous layer with the organic solvent to recover any remaining

product.

Washing: Combine the organic layers and wash with brine.

Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Solvent Removal: Filter the drying agent and remove the solvent under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel to obtain the

pure (S)-tert-butyl 3-ethylpiperazine-1-carboxylate.

Biological Activity and Signaling Pathways
There is no publicly available information regarding the biological activity or the signaling

pathways associated with (S)-tert-butyl 3-ethylpiperazine-1-carboxylate from the conducted

searches. This suggests that the compound may be a novel chemical entity or its biological

functions have not yet been disclosed in the public domain.

Visualizations
Hypothetical Synthetic Workflow
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The following diagram illustrates a generalized workflow for the synthesis and purification of

(S)-tert-butyl 3-ethylpiperazine-1-carboxylate, as described in the proposed experimental

protocol.
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Caption: Hypothetical workflow for the synthesis and purification of the target compound.
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To cite this document: BenchChem. [Molecular weight and formula of (S)-tert-butyl 3-
ethylpiperazine-1-carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1326298#molecular-weight-and-formula-of-s-tert-
butyl-3-ethylpiperazine-1-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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